Cas no 16562-18-8 (Pregna-1,4-diene-3,20-dione,6-fluoro-11,17-dihydroxy-16-methyl-21-(phosphonooxy)-, (6a,11b,16a)- (9CI))

• Product Name: Pregna-1,4-diene-3,20-dione,6-fluoro-11,17-dihydroxy-16-methyl-21-(phosphonooxy)-, (6a,11b,16a)- (9CI)
• CAS No: 16562-18-8
• MF: C₂₂H₃₀FO₈P
• MW: 472.440971851349
• CID: 220602
• PubChem ID: 186017
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,6-fluoro-11,17-dihydroxy-16-methyl-21-(phosphonooxy)-, (6a,11b,16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,6-fluoro-11,17-dihydroxy-16-methyl-21-(phosphonooxy)-, (6a,11b,16a)- (9CI)
• 6-Fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl dihydrogen phosphate
• DTXSID30937113
• Paramethasone monophosphate
• 16562-18-8
• Pregna-1,4-diene-3,20-dione, 6a-fluoro-11b,17,21-trihydroxy-16a-methyl-, 21-(dihydrogenphosphate)

• Inchi： 1S/C22H30FO8P/c1-11-6-14-13-8-16(23)15-7-12(24)4-5-20(15,2)19(13)17(25)9-21(14,3)22(11,27)18(26)10-31-32(28,29)30/h4-5,7,11,13-14,16-17,19,25,27H,6,8-10H2,1-3H3,(H2,28,29,30)/t11-,13+,14+,16+,17+,19-,20+,21+,22+/m1/s1
• InChI Key： FXYRKQDIQLDRES-AFYJWTTESA-N
• SMILES： P(=O)(O)(O)OCC([C@]1([C@H](C)C[C@H]2[C@@H]3C[C@@H](C4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O)F)O)=O

Computed Properties

• Exact Mass: 472.1663
• Monoisotopic Mass: 472.166233
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 958
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141
• XLogP3: 0.3

Experimental Properties

• Density: 1.45
• Boiling Point: 674.9°C at 760 mmHg
• Flash Point: 361.9°C
• Refractive Index: 1.591
• PSA: 141.36